(R)-(-)-1-Benzyloxy-2-propanol
Overview
Description
(-)-(-)-1-Benzyloxy-2-propanol, also known as BPO, is a chiral alcohol of the alkyloxybenzene class. BPO is an important intermediate for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and fragrances. BPO has a wide range of applications in the chemical industry and is used as a chiral building block for the synthesis of complex molecules. BPO is also used in the synthesis of a variety of optically active compounds, such as amino acids and peptides.
Scientific Research Applications
Kapoor et al. (2003) improved the preparation of racemic 1-chloro-3-(1-naphthyloxy)-2-propanol from 1-naphthol and epichlorohydrin, resulting in highly optically pure compounds. These compounds are crucial for beta-adrenergic blocking agents and antihypertensive drugs (Kapoor et al., 2003).
Kossenjans and Martens (1998) found that sulfur-containing C2-symmetrical bis-β-amino alcohols derived from (R)-cysteine could be used in enantioselective catalysis to produce 1-phenyl-1-propanol and 1-phenyl-1-ethanol with high enantiomeric excesses (Kossenjans & Martens, 1998).
Poon, Albiniak, and Dudley (2007) demonstrated the use of 2-Benzyloxy-1-Methylpyridinium Trifluoromethanesulfonate for effective protection of alcohols in benzylation reactions and waste disposal (Poon, Albiniak, & Dudley, 2007).
Miyazawa et al. (2001) showed a method for preparing enantiomerically pure 2-aryloxy-1-propanols using lipase-catalyzed enantioselective acylation in organic media, with potential applications in the pharmaceutical and biotechnology industries (Miyazawa et al., 2001).
Enders, Berg, and Jandeleit (2003) synthesized ()-(E,S)-3-(Benzyloxy)-1-butenyl phenyl sulfone, which can be used as a precursor for unsaturated sulfones in acid-catalyzed benzylation (Enders, Berg, & Jandeleit, 2003).
Cipiciani, Cittadini, and Fringuelli (1998) found that Candida rugosa lipase effectively hydrolyzes racemic methyl 2-(2,4-dichlorophenoxy)propionate, resulting in high enantiomeric excess and excellent yield (Cipiciani, Cittadini, & Fringuelli, 1998).
Wright et al. (1997) discovered that selective dopamine D4 receptor antagonists could be improved by replacing benzyl with phenoxy and naphthalene with phenyl, leading to potent ligands (Wright et al., 1997).
properties
IUPAC Name |
(2R)-1-phenylmethoxypropan-2-ol |
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InChI |
InChI=1S/C10H14O2/c1-9(11)7-12-8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3/t9-/m1/s1 |
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InChI Key |
KJBPYIUAQLPHJG-SECBINFHSA-N |
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Canonical SMILES |
CC(COCC1=CC=CC=C1)O |
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Isomeric SMILES |
C[C@H](COCC1=CC=CC=C1)O |
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Molecular Formula |
C10H14O2 |
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DSSTOX Substance ID |
DTXSID30449549 |
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| Record name | (R)-(-)-1-Benzyloxy-2-propanol | |
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Molecular Weight |
166.22 g/mol |
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CAS RN |
89401-28-5 |
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| Record name | (R)-(-)-1-Benzyloxy-2-propanol | |
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| Record name | (2R)-1-(benzyloxy)propan-2-ol | |
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